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Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Neoisomenthol is a p-menthan-3-ol.
D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)